1H-Indene, 3-ethenyl-
Overview
Description
1H-Indene, 3-ethenyl- is a chemical compound with the molecular formula C11H8. It is a colorless liquid that is used in various scientific research applications. The compound is synthesized using different methods, and its mechanism of action is well-studied.
Scientific Research Applications
Multicomponent Synthesis
1H-Indene derivatives are synthesized through multicomponent reactions, a process that facilitates the construction of complex molecules. For instance, Tsukamoto, Ueno, and Kondo (2007) described the palladium(0)-catalyzed synthesis of 1,2,3-trisubstituted 1H-indenes, highlighting the method's capacity for combinatorial preparation of unsymmetrically substituted 1H-indenes, a feat not achievable via previous synthetic routes (Tsukamoto, Ueno, & Kondo, 2007).
Synthesis of Indene Derivatives
The synthesis of indene derivatives is a key area of research. Khan and Wirth (2009) developed a method for synthesizing 3-iodo-1H-indene derivatives using iodonium-promoted carbocyclization of ethynylmalonates. This approach was shown to successfully convert various substituted ethynylmalonates to cyclized products (Khan & Wirth, 2009).
Cyclization Reactions
Cyclization reactions involving 1H-indene derivatives have been extensively studied. Yamazaki et al. (2010) investigated the Lewis acid catalyzed reaction of ethenetricarboxylates and arylallenes, leading to the efficient production of indene derivatives. This method highlights the importance of conjugate addition/Friedel-Crafts cyclization reactions in the synthesis of indenes (Yamazaki et al., 2010).
Photochemical Studies
Photochemical reactions involving indene derivatives offer insights into the synthesis and behavior of these compounds under light exposure. Škorić et al. (2003) studied the irradiation of furan derivatives leading to the formation of indene structures, demonstrating the potential for [2+2] and [4+2] intramolecular cycloadditions (Škorić et al., 2003).
Rhenium-Catalyzed Cyclization
Murai and Takai (2019) explored the rhenium-catalyzed formation of 2-iodo-1H-indene derivatives, utilizing a process involving iodine and hydrogen migration of 3-iodopropargyl ethers. This research offers valuable insights into the catalysis and mechanism of indene derivative formation (Murai & Takai, 2019).
properties
IUPAC Name |
3-ethenyl-1H-indene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10/c1-2-9-7-8-10-5-3-4-6-11(9)10/h2-7H,1,8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DREXYQDGEBSCPG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC1=CCC2=CC=CC=C21 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60457854 |
Source
|
| Record name | 1H-Indene, 3-ethenyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60457854 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
142.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1H-Indene, 3-ethenyl- | |
CAS RN |
63927-06-0 |
Source
|
| Record name | 1H-Indene, 3-ethenyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60457854 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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